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Abstract
Triptohairic acid is a naturally occurring tricyclic diterpenoid found in the medicinal plant

Tripterygium wilfordii, commonly known as "Thunder God Vine." This document provides a

comprehensive technical overview of Triptohairic acid, detailing its chemical structure,

physicochemical properties, and known biological activities. It includes a summary of its

isolation from its natural source and discusses its potential therapeutic relevance, including its

putative interaction with the STAT3 signaling pathway. This guide is intended to serve as a

foundational resource for researchers and professionals engaged in natural product chemistry,

pharmacology, and drug development.

Chemical Structure and Identification
Triptohairic acid is classified as a tricyclic diterpenoid. Its chemical structure is characterized

by a phenanthrene carboxylic acid backbone.

Chemical Identifiers:

Molecular Formula: C₂₁H₂₈O₃[1]

Molecular Weight: 328.4 g/mol [1]
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IUPAC Name: (4aS,10aS)-6-methoxy-1,4a-dimethyl-7-propan-2-yl-4,9,10,10a-tetrahydro-3H-

phenanthrene-2-carboxylic acid[1]

CAS Number: 220209-71-2[1]

SMILES: CC1=C(CC[C@]2([C@H]1CCC3=CC(=C(C=C32)OC)C(C)C)C)C(=O)O[1]

InChI Key: DJRFNRVSOMFEMZ-UWJYYQICSA-N[1]

The structure of Triptohairic acid has been elucidated using various spectroscopic methods,

including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Physicochemical and Predicted Properties
A summary of the key physicochemical and predicted properties of Triptohairic acid is

presented in Table 1. These properties are crucial for understanding its behavior in biological

systems and for the development of analytical methods and potential drug delivery systems.

Property Value Source

Molecular Weight 328.4 g/mol PubChem

XlogP3 4.8 PubChem

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 3 PubChem

Exact Mass 328.203844583 g/mol PubChem

Monoisotopic Mass 328.203844583 g/mol PubChem

Topological Polar Surface Area 46.5 Å² PubChem

Heavy Atom Count 24 PubChem

Formal Charge 0 PubChem

Complexity 535 PubChem
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Table 1: Physicochemical and Predicted Properties of Triptohairic Acid.

Experimental Protocols
Isolation of Triptohairic Acid from Tripterygium wilfordii
Triptohairic acid has been successfully isolated from the roots of Tripterygium wilfordii. The

general methodology involves solvent extraction followed by chromatographic separation.

Protocol Outline:

Extraction: The dried and powdered roots of Tripterygium wilfordii are subjected to extraction

with a suitable organic solvent, such as ethanol or methanol, to obtain a crude extract.

Fractionation: The crude extract is then partitioned with solvents of varying polarity to

separate compounds based on their solubility.

Chromatographic Purification: The fraction containing Triptohairic acid is further purified

using a combination of column chromatography techniques. Commonly employed stationary

phases include silica gel and Sephadex LH-20.

Silica Gel Column Chromatography: The extract is loaded onto a silica gel column and

eluted with a gradient of non-polar to polar solvents (e.g., a hexane-ethyl acetate gradient)

to separate compounds based on their polarity.

Sephadex LH-20 Column Chromatography: Fractions enriched with Triptohairic acid are

further purified on a Sephadex LH-20 column, typically using an isocratic elution with a

solvent such as methanol, to separate compounds based on their size and polarity.

Structure Elucidation: The purity and identity of the isolated Triptohairic acid are confirmed

by spectroscopic analysis, including ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.

Biological Activity and Mechanism of Action
Triptohairic acid is a bioactive constituent of Tripterygium wilfordii, a plant with well-

documented anti-inflammatory and immunosuppressive properties.[2] While research on the

specific activities of Triptohairic acid is less extensive compared to other compounds from the

same plant like triptolide and celastrol, some biological effects have been reported.
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Antitumor Activity
In a study, Triptohairic acid, along with four other diterpenes isolated from Tripterygium

wilfordii, demonstrated antitumor activity against HeLa and L292 cell lines.[1][3] Specific

quantitative data such as IC₅₀ values from this initial screening are not readily available in the

public domain.

Putative Role in Rheumatoid Arthritis Treatment
Recent research on the mechanism of Tripterygium glycosides tablets in the treatment of

rheumatoid arthritis has identified Signal Transducer and Activator of Transcription 3 (STAT3)

as a putative target of Triptohairic acid.[4] This suggests that Triptohairic acid may

contribute to the therapeutic effects of the whole extract by modulating the STAT3 signaling

pathway, which is known to play a critical role in inflammation and immune responses.[4]

Signaling Pathway Visualization
The following diagram illustrates the proposed, albeit putative, mechanism of action of

Triptohairic acid in the context of inflammatory signaling, highlighting its potential interaction

with the STAT3 pathway.
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Caption: Putative inhibition of the STAT3 signaling pathway by Triptohairic acid.

Conclusion
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Triptohairic acid is a diterpenoid natural product with a well-defined chemical structure,

isolated from the medicinal plant Tripterygium wilfordii. While it is recognized as one of the

bioactive components of this plant, detailed studies on its specific pharmacological properties

and mechanisms of action are still emerging. Its reported antitumor activity and putative role in

modulating the STAT3 pathway suggest that Triptohairic acid is a molecule of interest for

further investigation in drug discovery and development, particularly in the areas of oncology

and inflammatory diseases. This technical guide provides a summary of the current knowledge

and aims to facilitate future research into this promising natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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